N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide

• IUPAC Name: N-[(Z)-1-(2,5-dimethylthiophen-3-yl)ethylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H16N2O2S/c1-8-7-13(11(4)19-8)9(2)15-16-14(17)12-5-6-18-10(12)3/h5-7H,1-4H3,(H,16,17)/b15-9-
• InChI Key: SOTKJVKHDSRJPV-DHDCSXOGSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=NNC(=O)C2=C(OC=C2)C)C
• Isomeric SMILES: CC1=CC(=C(S1)C)/C(=N\NC(=O)C2=C(OC=C2)C)/C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide, also known as DMF, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMF is a furohydrazide derivative that has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide is not fully understood, but it is believed to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that plays a key role in the regulation of cellular antioxidant and detoxification pathways. N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to activate the Nrf2 pathway, leading to the upregulation of various antioxidant and detoxification enzymes. In addition, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects:
N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide can induce the expression of various antioxidant and detoxification enzymes, including heme oxygenase-1 (HO-1), glutathione S-transferase (GST), and NAD(P)H:quinone oxidoreductase 1 (NQO1). In addition, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been shown to inhibit the production of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In vivo studies have shown that N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide can reduce inflammation and oxidative stress in various animal models of disease, including multiple sclerosis, rheumatoid arthritis, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has several advantages and limitations for lab experiments. One advantage is its stability, which allows for easy storage and handling. N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide is also relatively easy to synthesize, making it readily available for use in various experiments. However, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has some limitations, including its low solubility in water and its potential toxicity at high concentrations. In addition, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide can react with certain compounds, such as aldehydes and ketones, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide. One area of research is the development of new synthetic methods for N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide that are more efficient and environmentally friendly. Another area of research is the identification of new applications for N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide in various fields, including medicine, materials science, and organic chemistry. In addition, further studies are needed to fully understand the mechanism of action of N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide and its potential applications in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration of N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide for various applications.

Scientific Research Applications

N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been extensively studied for its potential applications in various fields of scientific research. In the field of organic chemistry, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been used as a reagent in the synthesis of various compounds, including hydrazones, Schiff bases, and azo compounds. N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has also been studied for its potential applications in the field of medicine, where it has been shown to exhibit anti-inflammatory and immunomodulatory effects. In addition, N'-[1-(2,5-dimethyl-3-thienyl)ethylidene]-2-methyl-3-furohydrazide has been studied for its potential applications in the field of materials science, where it has been used as a precursor for the synthesis of various metal-organic frameworks.